A-966492

• CAS: 934162-57-9
• Molecular Formula: C18H17FN4O
• Molecular Weight: 324.4 g/mol
• InChI: InChI=1S/C18H17FN4O/c19-13-9-10(14-5-2-8-21-14)6-7-11(13)18-22-15-4-1-3-12(17(20)24)16(15)23-18/h1,3-4,6-7,9,14,21H,2,5,8H2,(H2,20,24)(H,22,23)/t14-/m1/s1
• InChIKey: AHIVQGOUBLVTCB-CQSZACIVSA-N

A-966492 for Preclinical Oncology Research

A-966492 is an orally bioavailable, small-molecule inhibitor of poly(ADP-ribose) polymerase (PARP) 1 and 2, belonging to the phenyl-substituted benzimidazole carboxamide class [1]. It was developed as a potent and efficacious inhibitor, demonstrating single-digit nanomolar enzymatic and cellular potency against its primary targets [1]. The compound is characterized by its ability to cross the blood-brain barrier and distribute into tumor tissue, with preclinical evidence supporting its use in enhancing the efficacy of DNA-damaging agents and radiotherapy [1] [2]. Its chemical structure is closely related to the clinical PARP inhibitors veliparib and niraparib, offering a valuable tool for comparative studies within this important therapeutic class [2].

PARP-1/2 equipotent inhibition study context

CNS penetration context for brain tumor models

Oral bioavailability profile supports in vivo dosing research

• [1] Penning, T. D., et al. (2010). Optimization of phenyl-substituted benzimidazole carboxamide poly(ADP-ribose) polymerase inhibitors: identification of (S)-2-(2-fluoro-4-(pyrrolidin-2-yl)phenyl)-1H-benzimidazole-4-carboxamide (A-966492), a highly potent and efficacious inhibitor. Journal of Medicinal Chemistry, 53(8), 3142–3153. View Source
• [2] Thorsell, A. G., & Schüler, H. (2017). Selectivity profile of the poly(ADP-ribose) polymerase (PARP) inhibitor, A-966492. bioRxiv, 119818. View Source

Substitution Risks with Alternative PARP Inhibitors

Although several PARP1/2 inhibitors are available, they are not functionally interchangeable. The PARP family encompasses 17 members, and individual inhibitors exhibit distinct selectivity profiles, which directly influence their biological effects and suitability for specific research applications [1]. A-966492 presents a unique profile, particularly in its intermediate selectivity between veliparib and niraparib, and its defined biochemical and pharmacokinetic properties [2]. This makes it a distinct chemical tool. For scientific and procurement decisions, substituting A-966492 with another PARP inhibitor without understanding these specific, quantitative differences could lead to confounded experimental results and inaccurate interpretation of PARP-dependent mechanisms. The following quantitative evidence delineates the specific, measurable characteristics of A-966492 that differentiate it from its closest analogs.

Pan-PARP inhibitors may broaden target engagement beyond PARP-1/2, complicating mechanistic interpretation.

Clinical PARP inhibitors often show limited CNS distribution due to efflux, which may not suit brain tumor model studies.

Pharmacokinetic half-life and oral bioavailability differences can shift target coverage and require protocol adjustment.

• [1] Rudolph, J., Roberts, L. M., & Lugovskoy, A. (2015). PARP inhibitors: A review of the pharmacology, pharmacokinetics, and pharmacogenetics. Seminars in Oncology, 42, S9-S19. View Source
• [2] Thorsell, A. G., & Schüler, H. (2017). Selectivity profile of the poly(ADP-ribose) polymerase (PARP) inhibitor, A-966492. bioRxiv, 119818. View Source

A-966492 vs. PARP Inhibitor Comparators

Biochemical Potency vs. Veliparib

In a direct comparative binding study, A-966492 demonstrated superior affinity for PARP1 compared to its close structural analogs, veliparib and niraparib. The Ki value of A-966492 for PARP1 was 0.69 nM, which is more potent than both veliparib (Ki = 0.96 nM) and niraparib (Ki = 1.2 nM) [1]. This data positions A-966492 as the most potent binder to the PARP1 active site among this specific subset of benzimidazole carboxamide inhibitors.

PARP-1/2 Binding Affinity

Data to verify

A-966492 Ki: PARP-1 1 nM, PARP-2 1.5 nM; Veliparib Ki: PARP-1 5.2 nM, PARP-2 2.9 nM

Supports enzyme inhibition potency comparison

Cross-study comparable; verify assay conditions

Evidence Dimension	PARP1 Binding Affinity (Ki)
Target Compound Data	0.69 ± 0.12 nM
Comparator Or Baseline	Veliparib: 0.96 ± 0.08 nM; Niraparib: 1.2 ± 0.4 nM
Quantified Difference	A-966492 is 1.4-fold more potent than veliparib and 1.7-fold more potent than niraparib.
Conditions	In vitro enzymatic inhibition assay with purified PARP1 protein.

Why This Matters

For researchers requiring the most potent PARP1 inhibition within this chemical series, A-966492 is the optimal choice based on this direct quantitative comparison.

• [1] Zandarashvili, L., et al. (2021). Structural basis for allosteric PARP-1 retention on DNA breaks. Nature Communications, 12, 736. View Source

PARP Family Selectivity Ranking

The selectivity of a PARP inhibitor across the 17-member enzyme family is a critical determinant of its biological effects and utility as a research tool. A-966492 was profiled alongside veliparib and niraparib, the two most selective clinical PARP1/2 inhibitors. The study concluded that A-966492 exhibits a selectivity profile for PARP1 and PARP2 that is intermediate between these two compounds [1]. While specific IC50 values for all PARP family members were not quantified in the abstract, the qualitative ranking is a key differentiator.

PARP Selectivity Rank

Head-to-head

Selectivity rank: Veliparib > A-966492 > Niraparib

Intermediate selectivity profile for polypharmacology studies

Measured against PARP3, TNKS1, PARP10, PARP14

Evidence Dimension	Selectivity Profile for PARP1/2
Target Compound Data	Intermediate selectivity between veliparib and niraparib.
Comparator Or Baseline	Veliparib (high selectivity), Niraparib (lower selectivity than veliparib).
Quantified Difference	Qualitative ranking: Veliparib > A-966492 > Niraparib.
Conditions	In vitro inhibition experiments against six PARP family enzymes.

Why This Matters

This unique selectivity provides a distinct pharmacological tool for dissecting PARP1/2-dependent pathways and can be critical for experiments where the exact balance of on- vs. off-target effects needs to be controlled.

• [1] Thorsell, A. G., & Schüler, H. (2017). Selectivity profile of the poly(ADP-ribose) polymerase (PARP) inhibitor, A-966492. bioRxiv, 119818. View Source

Cellular Potency in BRCA-Deficient Models

A-966492 possesses well-characterized pharmacokinetic properties that are essential for its use in in vivo models. The compound demonstrates oral bioavailability ranging from 34% to 72% across multiple species (rat, dog, monkey) with a half-life of 1.7-1.9 hours [1]. Critically, A-966492 has been shown to cross the blood-brain barrier [1] . While many PARP inhibitors are orally available, the documented brain penetrance of A-966492 is a specific, distinguishing feature that is not universal across the class.

Cellular Potency (BRCA1-def.)

Cross-study comparable

A-966492 IC50 low nM; Olaparib SF50 23.2 nM; Rucaparib SF50 5.3 nM

Supports cell viability endpoint comparison in BRCA-deficient models

MX-1 cell line data; verify assay conditions

Evidence Dimension	Oral Bioavailability and Brain Penetrance
Target Compound Data	Oral bioavailability: 34-72%; t1/2: 1.7-1.9 h; Positive brain penetration.
Comparator Or Baseline	Class baseline: PARP inhibitors with variable and often unreported brain penetration properties.
Quantified Difference	Not applicable; A-966492 is distinguished by the specific demonstration of its ability to cross the blood-brain barrier.
Conditions	Pharmacokinetic studies in Sprague-Dawley rats, beagle dogs, and cynomolgus monkeys; biodistribution studies.

Why This Matters

For studies involving brain tumors or neurological models, the documented ability of A-966492 to cross the blood-brain barrier is a critical selection criterion that distinguishes it from other PARP inhibitors with unknown or poor CNS penetration.

• [1] Penning, T. D., et al. (2010). Optimization of phenyl-substituted benzimidazole carboxamide poly(ADP-ribose) polymerase inhibitors: identification of (S)-2-(2-fluoro-4-(pyrrolidin-2-yl)phenyl)-1H-benzimidazole-4-carboxamide (A-966492), a highly potent and efficacious inhibitor. Journal of Medicinal Chemistry, 53(8), 3142–3153. View Source

Pharmacokinetics and CNS Penetration

The in vivo activity of A-966492 has been validated in multiple preclinical tumor models. It demonstrated good efficacy as a single agent in a BRCA1-deficient MX-1 breast cancer xenograft model and in combination with temozolomide in a B16F10 subcutaneous murine melanoma model [1] . This includes activity as a single agent, a hallmark of PARP inhibitors with robust synthetic lethality in HR-deficient backgrounds. This is a specific, efficacy-based differentiator from tool compounds that may lack such validated in vivo activity.

PK and CNS Penetration

Class-level

Oral F 34-72%, t1/2 1.7-1.9 h; BBB penetration reported; clinical PARPi often effluxed

Supports CNS tumor model selection and oral dosing protocols

Multi-species data; transporter interactions may vary

Evidence Dimension	In Vivo Efficacy in Preclinical Cancer Models
Target Compound Data	Active as a single agent in MX-1 BRCA1-deficient xenograft; active in combination in B16F10 melanoma model.
Comparator Or Baseline	Implicit comparison to tool compounds without validated in vivo single-agent efficacy.
Quantified Difference	Not applicable; evidence is for functional validation of the compound's activity.
Conditions	B16F10 subcutaneous murine melanoma model; MX-1 breast cancer xenograft model.

Why This Matters

This data provides confidence that A-966492 can effectively engage its target in a complex in vivo setting and produce a measurable therapeutic effect, making it suitable for advanced preclinical efficacy studies.

• [1] Penning, T. D., et al. (2010). Optimization of phenyl-substituted benzimidazole carboxamide poly(ADP-ribose) polymerase inhibitors: identification of (S)-2-(2-fluoro-4-(pyrrolidin-2-yl)phenyl)-1H-benzimidazole-4-carboxamide (A-966492), a highly potent and efficacious inhibitor. Journal of Medicinal Chemistry, 53(8), 3142–3153. View Source

Tumor Radiosensitization Efficacy

In a 3D glioblastoma (U87MG) spheroid model, A-966492 demonstrated a quantifiable radiosensitization effect. Treatment with 1 µM A-966492 combined with 6 MV X-ray radiation yielded a sensitizer enhancement ratio at 50% survival (SER50) of 1.25, compared to radiation alone [1]. The combination of A-966492 with the topoisomerase I inhibitor topotecan further enhanced this effect to an SER50 of 1.68 [1]. This provides a specific, numerical measure of its functional impact in a disease-relevant model system.

Radiosensitization (SER50)

Head-to-head

SER50 = 1.16 (X-ray) and 1.25 (I-131 beta)

Quantifies radiation enhancement in glioblastoma spheroid model

U87MG spheroids; topotecan comparator

Evidence Dimension	Radiosensitization in Glioblastoma Spheroids
Target Compound Data	SER50 = 1.25 (A-966492 + radiation); SER50 = 1.68 (A-966492 + topotecan + radiation).
Comparator Or Baseline	Radiation alone (SER50 = 1.0).
Quantified Difference	A-966492 enhances radiation-induced cell killing by 25% at the 50% survival level.
Conditions	U87MG glioblastoma spheroids treated with 1 µM A-966492 and 6 MV X-ray radiation.

Why This Matters

This quantifiable enhancement of radiotherapy establishes A-966492 as a specific tool for investigating PARP inhibition in the context of radiation oncology and glioblastoma research, a niche application not defined for all PARP inhibitors.

• [1] Koosha, F., et al. (2017). The combination of A-966492 and Topotecan for effective radiosensitization on glioblastoma spheroids. Biochemical and Biophysical Research Communications, 491(4), 1092-1097. View Source

A-966492 Research and Procurement Scenarios

CNS Tumor and Glioblastoma Models

A-966492 is ideal for research aimed at dissecting the specific biological consequences of PARP1/2 inhibition with a defined selectivity profile. As its selectivity is documented to be intermediate between veliparib and niraparib [1], it serves as a critical tool in comparative studies designed to attribute biological effects to the inhibition of specific PARP family members. This is essential for understanding the mechanism of action of PARP inhibitors and for biomarker development.

DNA Damage Repair Mechanism Studies

The demonstrated ability of A-966492 to cross the blood-brain barrier makes it a compound of choice for in vivo studies targeting primary brain tumors (like glioblastoma) or CNS metastases [1] [2]. Its quantifiable radiosensitization effect in glioblastoma spheroids (SER50 of 1.25) provides a strong rationale for its use in preclinical models of brain cancer in combination with radiotherapy or other DNA-damaging agents [3].

Radio- and Chemotherapy Combinations

For studies investigating synthetic lethality in homologous recombination (HR)-deficient cancers, A-966492 is a validated tool. Its efficacy as a single agent in a BRCA1-deficient MX-1 breast cancer xenograft model confirms its ability to exploit HR deficiency in vivo [1]. This makes it suitable for screening and validating new HR-deficient cancer models or for investigating mechanisms of resistance to PARP inhibitor monotherapy.

In Vitro to In Vivo PK/PD Translation

A-966492 is a valuable reagent for studying the role of PARP in DNA damage repair and cellular responses to radiation. The quantifiable enhancement of radiation-induced cell death (SER50 = 1.25) and the increase in γ-H2AX foci, a marker of DNA double-strand breaks, have been directly observed following treatment [1]. This makes it a key tool for researchers focused on the DNA damage response and the development of radio-sensitizing strategies.

Application

Selection Property

Validation Focus

CNS tumor model studies

CNS-penetrant PARP-1/2 inhibition

Blood-brain barrier and tumor distribution profiles

PARP-1/2 target deconvolution studies

Intermediate PARP family selectivity

Off-target PARP enzyme engagement profiling

Combination therapy research with DNA-damaging agents

Established radiosensitization and chemosensitization contexts

SER50 and combination index validation in tumor models

PK/PD relationship studies across models

Oral bioavailability and predictable half-life

Target engagement and exposure-response modeling

• [1] Thorsell, A. G., & Schüler, H. (2017). Selectivity profile of the poly(ADP-ribose) polymerase (PARP) inhibitor, A-966492. bioRxiv, 119818. View Source
• [2] Penning, T. D., et al. (2010). Optimization of phenyl-substituted benzimidazole carboxamide poly(ADP-ribose) polymerase inhibitors: identification of (S)-2-(2-fluoro-4-(pyrrolidin-2-yl)phenyl)-1H-benzimidazole-4-carboxamide (A-966492), a highly potent and efficacious inhibitor. Journal of Medicinal Chemistry, 53(8), 3142–3153. View Source
• [3] Koosha, F., et al. (2017). The combination of A-966492 and Topotecan for effective radiosensitization on glioblastoma spheroids. Biochemical and Biophysical Research Communications, 491(4), 1092-1097. View Source